(E)-3-[4-(benzyloxy)phenyl]-1-[4-(2-fluorophenyl)piperazino]-2-propen-1-one

• IUPAC Name: (E)-1-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-phenylmethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C26H25FN2O2/c27-24-8-4-5-9-25(24)28-16-18-29(19-17-28)26(30)15-12-21-10-13-23(14-11-21)31-20-22-6-2-1-3-7-22/h1-15H,16-20H2/b15-12+
• InChI Key: GYSIYYCHPQOMEB-NTCAYCPXSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C=CC3=CC=C(C=C3)OCC4=CC=CC=C4
• Isomeric SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)/C=C/C3=CC=C(C=C3)OCC4=CC=CC=C4
• Molecular Formula: C26H25FN2O2
• Molecular Weight: 416.5 g/mol

Description

The compound “(E)-3-[4-(benzyloxy)phenyl]-1-[4-(2-fluorophenyl)piperazino]-2-propen-1-one” is an organic compound. It contains a benzyl group (benzyloxy), a phenyl group, a piperazine ring (piperazino), and a propenone group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzyl, phenyl, piperazine, and propenone groups would likely result in a complex three-dimensional structure. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the reactivity of its functional groups. The benzyl and phenyl groups could potentially undergo electrophilic aromatic substitution reactions, while the piperazine ring could participate in reactions with electrophiles or act as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and its spectral properties (e.g., UV/Vis, IR, NMR, etc.).

Scientific Research Applications

Anticancer Activity

The heterocyclic compound 1-((2S,3S)-2-(benzyloxy)pentan-3-yl)-4-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)-1H-1,2,4-triazol-5(4H)-one, derived from similar starting materials, demonstrates significant in vitro anticancer activities against human bone cancer cell lines U2OS, Saos-2, and GC9811. Molecular docking studies further indicate potential antiviral activity (Lv et al., 2019).

Synthesis and Structure

The synthesis of similar compounds like flunarizine, which is a well-known drug used for migraines and dizziness, involves the use of related heterocyclic compounds. The synthesis and structure of these compounds are crucial for understanding their pharmacological properties (Shakhmaev et al., 2016).

Fluorescent Logic Gates

Compounds with a similar structure, like 4-amino-N-aryl-1,8-naphthalimide fluorophores with a piperazine receptor, have been designed as fluorescent logic gates. These compounds show promising applications in probing cellular membranes and protein interfaces (Gauci & Magri, 2022).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on its interactions with biological targets such as enzymes or receptors.

Safety and Hazards

As with any chemical compound, handling “(E)-3-[4-(benzyloxy)phenyl]-1-[4-(2-fluorophenyl)piperazino]-2-propen-1-one” would require appropriate safety precautions. This could include wearing personal protective equipment and working in a well-ventilated area. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

The future research directions for this compound could be numerous, depending on its properties and potential applications. These could include further studies to fully elucidate its physical and chemical properties, investigations into its potential uses, and the development of new synthetic routes or derivatives.